Chemical structure and properties of 2,5-Bis(piperidin-1-ylmethyl)benzene-1,4-diol
Chemical structure and properties of 2,5-Bis(piperidin-1-ylmethyl)benzene-1,4-diol
Structure, Synthesis, and Pharmacological Potential of a Bis-Mannich Base Scaffold [1]
Executive Summary
2,5-Bis(piperidin-1-ylmethyl)benzene-1,4-diol (CAS: 1753-68-0) is a centrosymmetric bis-Mannich base derived from hydroquinone. Characterized by the presence of two piperidine rings linked via methylene bridges to a redox-active hydroquinone core, this molecule represents a critical scaffold in medicinal chemistry. It combines the antioxidant potential of the phenolic moiety with the lipophilic and basic characteristics of the piperidine rings.
This guide details the physicochemical architecture, optimized synthetic pathways, and biological applications of this compound, specifically focusing on its role as a precursor for neuroprotective agents (AChE inhibitors) and antimicrobial ligands.
Molecular Architecture & Physicochemical Profile[2][3]
Structural Analysis
The molecule crystallizes in a centrosymmetric lattice (Space Group
-
Intramolecular Hydrogen Bonding: A critical structural motif is the formation of strong intramolecular hydrogen bonds between the phenolic proton (
) and the tertiary nitrogen of the piperidine ring ( ).-
Effect: This locks the conformation, forming two six-membered pseudo-rings.
-
Significance: This reduces the polarity of the hydroxyl groups, significantly enhancing membrane permeability (LogP ~2.6) compared to the parent hydroquinone.
-
Key Physicochemical Data[4]
| Property | Value / Description | Note |
| Formula | Bis-Mannich Base | |
| Molecular Weight | 304.43 g/mol | |
| Appearance | White to pale yellow crystalline solid | Oxidizes to quinone (red/brown) upon prolonged air exposure |
| Melting Point | 178–180 °C | Sharp transition indicates high purity |
| pKa (Calc) | Amphoteric nature | |
| Solubility | Soluble: | Soluble in aqueous acid (as hydrochloride salt) |
Synthetic Pathway & Optimization
The synthesis utilizes a double Mannich Condensation . The electron-rich hydroquinone ring undergoes electrophilic aromatic substitution at the 2 and 5 positions (para to each other) due to steric directing effects and electronic symmetry.
Reaction Mechanism
-
Imine Formation: Formaldehyde reacts with piperidine to form a reactive iminium ion intermediate.
-
Electrophilic Attack: The iminium ion attacks the hydroquinone ring at the ortho position relative to the hydroxyl group (activated position).
-
Re-aromatization: Loss of a proton restores aromaticity.
-
Double Addition: The process repeats at the C-5 position to yield the symmetrical product.
Synthesis Workflow Diagram
Figure 1: One-pot double Mannich condensation pathway for the synthesis of the target scaffold.
Biological & Pharmacological Applications[1][8][9][10][11][12]
Acetylcholinesterase (AChE) Inhibition
This molecule serves as a pharmacophore model for Alzheimer’s disease therapeutics.[2]
-
Mechanism: The piperidine nitrogen (protonated at physiological pH) mimics the quaternary ammonium of acetylcholine, binding to the anionic sub-site of the AChE enzyme. The aromatic core interacts via
stacking with the aromatic gorge of the enzyme. -
Relevance: Bis-Mannich bases often show higher potency than mono-substituted variants due to the ability to span the active site gorge.
Antimicrobial Activity
The compound exhibits bacteriostatic activity against Gram-positive bacteria (S. aureus) and fungi (A. niger).
-
Mode of Action: The lipophilic piperidine wings facilitate cell wall penetration, while the phenolic core disrupts the electron transport chain or chelates essential metal ions required for bacterial growth.
Antioxidant Properties
Retaining the hydroquinone core, the molecule acts as a radical scavenger. It donates hydrogen atoms from the hydroxyl groups to neutralize Reactive Oxygen Species (ROS), converting itself into a stable semiquinone or quinone.
Experimental Protocols
Protocol: Synthesis of 2,5-Bis(piperidin-1-ylmethyl)benzene-1,4-diol
Reagents:
-
Hydroquinone (1.1 g, 10 mmol)
-
Paraformaldehyde (0.6 g, 20 mmol) or Formalin (37%, 1.7 mL)
-
Piperidine (2.0 mL, 20 mmol)
-
Ethanol (30 mL)
Procedure:
-
Dissolution: Dissolve piperidine in 10 mL of ethanol in a round-bottom flask.
-
Activation: Add paraformaldehyde slowly with stirring. The solution may warm slightly (exothermic imine formation).
-
Addition: Add the hydroquinone solution (dissolved in remaining 20 mL ethanol) to the reaction mixture.
-
Reflux: Heat the mixture to reflux (
) for 4–6 hours. Monitor via TLC (Mobile phase: 9:1). -
Work-up: Cool the mixture to room temperature, then chill in an ice bath. The product should precipitate as white crystals.
-
Purification: Filter the solid and wash with cold ethanol. Recrystallize from ethanol/chloroform (1:1) to obtain analytical grade crystals.
-
Validation:
-
Yield: Expected 70–85%.
-
Melting Point: 178–180 °C.
-
Protocol: DPPH Radical Scavenging Assay (Antioxidant)
Principle: Measures the ability of the compound to reduce the stable DPPH radical (purple) to DPPH-H (yellow).
-
Preparation: Prepare a 0.1 mM solution of DPPH in methanol.
-
Dilution: Prepare serial dilutions of the test compound (10–200
) in methanol. -
Incubation: Mix 1 mL of compound solution with 3 mL of DPPH solution. Vortex and incubate in the dark for 30 minutes at room temperature.
-
Measurement: Measure absorbance at 517 nm (
). Compare against a control ( , methanol + DPPH). -
Calculation:
Structural Validation (Spectroscopy)[13]
To ensure the integrity of the synthesized compound, the following spectral signals must be confirmed:
-
IR Spectroscopy (
):-
Broad band at
(O-H stretch, broadened by H-bonding). -
Sharp bands at
(Aliphatic C-H of piperidine).
-
-
NMR (
or ):- ppm (s, 2H, Aromatic protons). Note: Singlet confirms symmetry.
-
ppm (s, 4H,
methylene bridge).[5] -
ppm (m, 8H, Piperidine
-protons). -
ppm (m, 12H, Piperidine
-protons).
References
-
PubChem. (n.d.).[4] 2,5-Bis(piperidin-1-ylmethyl)benzene-1,4-diol (CID 224867).[4] National Library of Medicine. Retrieved from [Link]
-
Cambridge Crystallographic Data Centre (CCDC). (2004). CSD Entry 248780: Crystal Structure of 2,5-bis(piperidin-1-ylmethyl)benzene-1,4-diol.[4] Retrieved from [Link]
-
Abdel Karim, M., et al. (2017).[6] Synthesis and characterization of some antimicrobial phenolic Mannich bases.[6] International Journal of Research in Pharmacy and Pharmaceutical Sciences, 2(4), 41-44.[6] Retrieved from [Link]
-
Gul, H. I., et al. (2005).[7] Evaluation of antimicrobial activities of several Mannich bases and their derivatives.[8][7][9][6] Archiv der Pharmazie, 338(7), 335–338.[7] Retrieved from [Link]
Sources
- 1. A General Synthesis of Bis-indolylpiperazine-2,5-diones - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects - PMC [pmc.ncbi.nlm.nih.gov]
- 3. chemrevlett.com [chemrevlett.com]
- 4. 2,5-Bis(piperidin-1-ylmethyl)benzene-1,4-diol | C18H28N2O2 | CID 224867 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. acgpubs.org [acgpubs.org]
- 6. pharmacyjournal.in [pharmacyjournal.in]
- 7. Evaluation of antimicrobial activities of several mannich bases and their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Synthesis of some Mannich base derivatives and their antimicrobial activity study - Arabian Journal of Chemistry [arabjchem.org]
- 9. mdpi.com [mdpi.com]
